Cas no 51674-13-6 (3-methyl-1H-Indol-2-ol)

3-methyl-1H-Indol-2-ol structure
3-methyl-1H-Indol-2-ol structure
Product Name:3-methyl-1H-Indol-2-ol
CAS No:51674-13-6
MF:C9H9NO
MW:147.173862218857
CID:1113374
PubChem ID:2784902
Update Time:2025-04-20

3-methyl-1H-Indol-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1H-Indol-2-ol
    • Zinc03127695
    • 1H-Indol-2-ol, 3-methyl-
    • Inchi: 1S/C9H9NO/c1-6-7-4-2-3-5-8(7)10-9(6)11/h2-5,10-11H,1H3
    • InChI Key: JBAYRTVUCPJTBZ-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 147.068413911g/mol
  • Monoisotopic Mass: 147.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 36Ų

Experimental Properties

  • Density: 1.262±0.06 g/cm3(Predicted)
  • Melting Point: 124 °C
  • Boiling Point: 180 °C(Press: 5 Torr)
  • pka: 23.20±0.30(Predicted)
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